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Compound of Interest

Compound Name: Ethyl 4-bromobenzoate

Cat. No.: B1630516

Hazard Profile and Immediate Safety
Precautions

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards
is non-negotiable. Ethyl 4-bromobenzoate is an aromatic ester containing a halogen, which
dictates its specific handling and disposal requirements.

Primary Hazards:

e [rritant: It is known to cause skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[1][2][3] Direct contact should always be avoided.

e Environmental Hazard: This compound is classified as toxic to aquatic life with long-lasting
effects (H411).[2][4] This characteristic is a primary driver for its stringent disposal protocol,
as release into the environment or sanitary sewer system is strictly prohibited.[1][4][5]

Personal Protective Equipment (PPE): Adherence to proper PPE is the first line of defense.
When handling Ethyl 4-bromobenzoate, including for disposal, the following should be worn:

o Chemical-resistant gloves: Nitrile or other appropriate gloves must be inspected before use.

[5]

o Safety goggles or a face shield: Tight-sealing safety goggles are essential to protect against
splashes.[1][6]
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e Laboratory coat: To protect skin and clothing.[6]

¢ Ventilation: All handling should occur in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation risks.[1][5]

Property Value Source

CAS Number 5798-75-4 (115171

Molecular Formula CoH9BroO:2 [71[8]19]

Molar Mass 229.07 g/mol [41[8]
Colorless to light yellow clear

Appearance o [10]
liquid

Density 1.403 g/cm3 [4][10]

GHS Hazard Statements

H315, H319, H335, H411

[2]

UN Number

3082

[41(5]

Transport Hazard Class

9 (Miscellaneous hazardous

materials)

[5]

Packing Group

[5]

Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
LIQUID, N.O.S. (Ethyl 4-

bromobenzoate)

[5107]

The Regulatory Framework: The "Why" Behind

Disposal

The disposal procedures for Ethyl 4-bromobenzoate are not arbitrary; they are dictated by

federal and local regulations designed to protect both human health and the environment.

e Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery

Act (RCRA), the generator of a chemical waste is legally responsible for its safe disposal

from "cradle to grave."[11] Ethyl 4-bromobenzoate is a halogenated organic compound.[12]
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Wastes containing halogenated organics are specifically regulated and often require high-
temperature incineration for complete destruction to prevent the formation of persistent
environmental pollutants.[12][13] Disposing of such chemicals down the drain is illegal and
can cause significant harm to aquatic ecosystems and wastewater treatment infrastructure.

[5]

e Occupational Safety and Health Administration (OSHA): OSHA's Hazard Communication
Standard (29 CFR 1910.1200) mandates that laboratory personnel are informed of the
hazards of the chemicals they handle and are trained in safe practices, including waste
disposal.[1][14][15] Having a clear, written procedure for chemical waste is a core
component of a compliant Chemical Hygiene Plan.[11]

Step-by-Step Disposal Protocol

This protocol ensures a self-validating system for the safe and compliant disposal of Ethyl 4-
bromobenzoate.

Step 1: Waste Segregation

This is the most critical step. Do not mix Ethyl 4-bromobenzoate waste with other waste
streams unless explicitly directed by your institution's Environmental Health & Safety (EHS)
department.

» Action: Designate a specific waste container for "Halogenated Organic Waste."[12][16][17]
All waste containing Ethyl 4-bromobenzoate—including unreacted material, reaction
byproducts, and the first rinse of any emptied container—must be collected here.[18]

o Causality: Halogenated waste streams are typically incinerated under specific conditions to
safely manage the hydrogen halides (like HBr) produced during combustion.[13][19] Mixing
this waste with non-halogenated solvents unnecessarily subjects the entire volume to this
more expensive and specialized disposal process and can create dangerous
incompatibilities.[16]

Step 2: Container Selection and Labeling

The integrity and labeling of the waste container are crucial for safety and compliance.
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e Action: Use a container that is in good condition, constructed of a compatible material (e.g.,
glass or polyethylene), and has a secure, tight-fitting screw cap.[16][20] Label the container
clearly with the words "Hazardous Waste" and list all contents, including "Ethyl 4-
bromobenzoate."[17][20] Avoid using chemical formulas or abbreviations.[17]

o Causality: A properly sealed container prevents the release of vapors and protects against
spills.[16][17] Accurate labeling is required by law and ensures that EHS personnel can
manage the waste safely and select the correct final disposal route.[15]

Step 3: Accumulation and Storage

Waste must be stored safely within the laboratory in a designated Satellite Accumulation Area
(SAA).

» Action: Keep the waste container closed at all times, except when adding waste.[16][17]
Store the container in a secondary containment bin to mitigate potential leaks. The SAA
should be located at or near the point of generation and away from incompatible materials
like strong oxidizing agents or acids.[1][16]

o Causality: Constant closure minimizes worker exposure to fumes and prevents spills.
Secondary containment is a critical safeguard against environmental release in the event of
primary container failure.

Step 4: Final Disposal

Laboratory personnel are responsible for waste up to the point of collection.

¢ Action: Once the waste container is full, or if work on the project is complete, arrange for
pickup through your institution's EHS department or a licensed hazardous waste contractor.
[51[20]

o Causality: Final disposal requires specialized permits and facilities. Transferring the waste to
a licensed professional service ensures it is transported, treated, and disposed of in
accordance with all local and national regulations.[21]

Emergency Procedures: Spill Management

In the event of an accidental spill, a swift and correct response is critical.
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o Alert Personnel: Immediately alert others in the vicinity.

o Evacuate if Necessary: For large spills, or if you feel unwell, evacuate the area and follow
your institution's emergency procedures.

o Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE as
described in Section 1.[5][7]

» Contain the Spill: Prevent the spill from spreading or entering any drains.[5][7]

o Absorb the Material: Cover the spill with an inert, non-combustible absorbent material such
as vermiculite, sand, or earth.[5][7][20] Do not use combustible materials like paper towels
for the initial absorption of a liquid spill.[20]

o Collect the Waste: Carefully scoop the absorbed material and place it into a designated,
sealable container for hazardous waste.[5][20]

o Decontaminate: Clean the spill area thoroughly.

o Label and Dispose: Label the container as "Hazardous Waste: Spill Debris containing Ethyl
4-bromobenzoate" and dispose of it through your EHS department.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for managing Ethyl 4-bromobenzoate
from generation to disposal.
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Caption: Workflow for Ethyl 4-bromobenzoate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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